2-(Acetylamino)-4-amino-5-phenylthiazole

• Molecular Formula: C11H11N3OS
• Molecular Weight: 233.29 g/mol
• IUPAC Name: N-(4-amino-5-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C11H11N3OS/c1-7(15)13-11-14-10(12)9(16-11)8-5-3-2-4-6-8/h2-6H,12H2,1H3,(H,13,14,15)
• InChI Key: PIDJQAHNPRUDGM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=C(S1)C2=CC=CC=C2)N

Description

2-(Acetylamino)-4-amino-5-phenylthiazole is a useful research compound. Its molecular formula is C11H11N3OS and its molecular weight is 233.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

α-Bromophenylacetonitrile (1.08 g, 5.48 mmol) in ethanol (10 ml) was treated with N-acetylthiourea (649 mg, 5.49 mmol) at ambient temperature for 4 hr, and then heated to reflux for 3.5 hr. The cooled mixture was concentrated in vacuo and then partitioned between dichloromethane and saturated aqueous sodium bicarbonate. The organic phase was washed with brine, dried over sodium sulfate, filtered and concentrated in vacuo. Flash chromatography on silica gel (ethyl acetate/hexanes) yielded 2-(acetylamino)-4-amino-5-phenylthiazole (295 mg, 23%).